Cas no 2187426-90-8 ((3S,4R)-3-Methoxy-4-methyl-piperidine)

• Product Name: (3S,4R)-3-Methoxy-4-methyl-piperidine
• CAS No: 2187426-90-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD31616251
• CID: 5174457
• Update Time: 2026-03-04

(3S,4R)-3-Methoxy-4-methyl-piperidine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-Methoxy-4-methyl-piperidine

• MDL： MFCD31616251
• Inchi： 1S/C7H15NO/c1-6-3-4-8-5-7(6)9-2/h6-8H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： IQBKJJJAWSBSAH-RNFRBKRXSA-N
• SMILES： N1CC[C@@H](C)[C@H](OC)C1

Additional information on (3S,4R)-3-Methoxy-4-methyl-piperidine

Exploring the Chemistry and Applications of (3S,4R)-3-Methoxy-4-methyl-piperidine (CAS No. 2187426-90-8)

The compound (3S,4R)-3-Methoxy-4-methyl-piperidine (CAS No. 2187426-90-8) is a chiral piperidine derivative that has garnered significant interest in pharmaceutical and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery and synthesis. The methoxy and methyl substituents at the 3 and 4 positions, respectively, contribute to its distinct reactivity and potential applications in asymmetric synthesis.

In recent years, the demand for chiral intermediates like (3S,4R)-3-Methoxy-4-methyl-piperidine has surged due to the growing emphasis on enantioselective drug development. Researchers are increasingly exploring its utility in the synthesis of bioactive molecules, particularly in central nervous system (CNS) therapeutics. The compound's piperidine scaffold is a common motif in many FDA-approved drugs, making it a hotspot for medicinal chemistry investigations.

One of the most frequently asked questions about CAS No. 2187426-90-8 revolves around its synthetic routes. The compound can be prepared through stereoselective methods, including chiral pool synthesis or catalytic asymmetric hydrogenation. Advanced techniques like enzymatic resolution and chiral auxiliary approaches are also employed to achieve high enantiomeric purity. These methods align with the pharmaceutical industry's push toward greener and more sustainable chemistry practices.

The 3-methoxy-4-methyl-piperidine structure has also been studied for its potential role in improving drug bioavailability. Its lipophilic nature, influenced by the methyl group and methoxy group, enhances membrane permeability, a critical factor in drug design. This property is particularly relevant in the development of blood-brain barrier (BBB)-penetrating agents, a trending topic in neurology and oncology research.

From an analytical perspective, characterizing (3S,4R)-3-Methoxy-4-methyl-piperidine involves techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's stereochemical integrity and purity, which are essential for regulatory compliance in drug development. The rise of AI-driven analytical tools has further streamlined the quality control process, addressing common queries about batch-to-batch consistency.

Beyond pharmaceuticals, CAS No. 2187426-90-8 has applications in agrochemicals and material science. Its structural versatility allows for modifications that can yield novel pesticides or functional materials. Researchers are particularly interested in its potential as a ligand in catalytic systems, contributing to advancements in sustainable chemistry—a topic dominating scientific discourse.

In summary, (3S,4R)-3-Methoxy-4-methyl-piperidine represents a multifaceted compound with broad utility. Its chiral nature, synthetic accessibility, and functional group diversity position it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in drug discovery and beyond.